Cas no 10124-98-8 ((4E)-Deca-1,4,9-triene)

• Product Name: (4E)-Deca-1,4,9-triene
• CAS No: 10124-98-8
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 201045
• Update Time: 2025-06-25

(4E)-Deca-1,4,9-triene Chemical and Physical Properties

Names and Identifiers

• 1,4,9-Decatriene
• deca-1,4,9-triene
• 1,4,9-Decatrien
• (4E)-Deca-1,4,9-triene

• Inchi： 1S/C10H16/c1-3-5-7-9-10-8-6-4-2/h3-4,7,9H,1-2,5-6,8,10H2
• InChI Key： TVEFFNLPYIEDLS-UHFFFAOYSA-N
• SMILES： C(CC=C)CC=CCC=C

Computed Properties

• Exact Mass: 136.12500

Experimental Properties

• PSA: 0.00000
• LogP: 3.47500

Additional information on (4E)-Deca-1,4,9-triene

Chemical Profile of (4E)-Deca-1,4,9-triene (CAS No. 10124-98-8)

(4E)-Deca-1,4,9-triene, identified by the Chemical Abstracts Service Number (CAS No.) 10124-98-8, is a linear hydrocarbon belonging to the family of polyenes. This compound features a conjugated system with three double bonds, specifically arranged in the positions 1, 4, and 9 along a decahydrocarbon chain. Its unique structural configuration imparts distinct electronic and optical properties, making it a subject of interest in various chemical and biological applications.

The molecular formula of (4E)-Deca-1,4,9-triene is C₁₀H₁₄, reflecting its composition of ten carbon atoms and fourteen hydrogen atoms. The presence of conjugated double bonds influences its reactivity and spectral characteristics, which are critical for its utility in synthetic chemistry and material science. The (4E) notation specifies the stereochemistry of the double bonds, indicating an E configuration for the substituents on each double bond.

Recent research has highlighted the potential of (4E)-Deca-1,4,9-triene in the development of advanced materials and pharmaceutical intermediates. Its extended conjugation system allows for efficient energy absorption and emission, making it a promising candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that this compound can be incorporated into polymer matrices to enhance luminescent properties, contributing to more efficient display technologies.

In the pharmaceutical domain, (4E)-Deca-1,4,9-triene has been explored as a precursor for biologically active molecules. The compound’s ability to undergo selective functionalization at multiple double bond positions enables the synthesis of complex derivatives with potential therapeutic effects. For instance, researchers have investigated its role in developing novel anti-inflammatory agents by modifying its terminal double bonds to introduce pharmacophores that interact with specific biological targets.

The synthesis of (4E)-Deca-1,4,9-triene typically involves organic reactions such as alkene metathesis or polymerization of simpler unsaturated hydrocarbons. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for industrial applications. These methods often leverage transition metal catalysts to facilitate the formation of the conjugated system with minimal side reactions.

From an industrial perspective, (4E)-Deca-1,4,9-triene is valued for its versatility in chemical manufacturing. It serves as a building block for more complex molecules and can be tailored through chemical modifications to meet specific requirements. Its stability under various conditions further enhances its utility in large-scale production processes.

The environmental impact of using (4E)-Deca-1,4,9-triene has also been a focus of recent studies. Researchers are examining its biodegradability and potential ecological effects to ensure sustainable use in industrial applications. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint while maintaining high product quality.

Future research directions for (4E)-Deca-1,4,9-triene include exploring its applications in nanotechnology and drug delivery systems. The compound’s unique electronic properties make it suitable for developing novel nanomaterials with enhanced functionality. Additionally, its role in creating targeted drug delivery systems is being investigated due to its ability to interact with biological membranes and improve therapeutic efficacy.

In conclusion,(4E)-Deca-1,4,9-triene (CAS No. 10124-98-8) is a multifaceted hydrocarbon with significant potential in multiple sectors. Its structural features enable diverse applications ranging from advanced materials to pharmaceutical intermediates. Ongoing research continues to uncover new possibilities for this compound，underscoring its importance in modern chemistry and beyond.